Cas no 2287344-76-5 (tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• CAS No: 2287344-76-5
• MF: C₁₇H₂₃BrN₄O₂
• MW: 395.294122934341
• CID: 6324937
• PubChem ID: 165797512
• Update Time: 2025-10-29

tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6750688
• tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• 2287344-76-5

• Inchi： 1S/C17H23BrN4O2/c1-17(2,3)24-16(23)21-9-7-12(8-10-21)11-22-14-6-4-5-13(18)15(14)19-20-22/h4-6,12H,7-11H2,1-3H3
• InChI Key： YNGXBCHHDWULGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=NN2CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 394.10044g/mol
• Monoisotopic Mass: 394.10044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate

Introduction to tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS No. 2287344-76-5)

Tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS No. 2287344-76-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a piperidine ring, and a brominated benzotriazole moiety. These structural elements contribute to its potential utility in various biochemical and therapeutic applications.

The tert-butyl ester group is a common protecting group used in organic synthesis to prevent premature deprotection of carboxylic acids. This group is known for its stability under a wide range of reaction conditions, making it an ideal choice for multistep synthetic processes. The presence of this group in the compound ensures that the carboxylic acid functionality remains intact until the final stages of synthesis, where it can be selectively removed to yield the desired product.

The piperidine ring is a six-membered nitrogen-containing heterocycle that is widely used in the design of bioactive molecules. Piperidine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The piperidine ring in this compound provides a flexible scaffold that can be functionalized to enhance its pharmacological properties.

The brominated benzotriazole moiety is a key feature of this compound. Benzotriazoles are known for their ability to form stable complexes with metal ions and their use as corrosion inhibitors. In the context of medicinal chemistry, brominated benzotriazoles have been explored for their potential as inhibitors of various enzymes and signaling pathways. The bromine atom in this moiety can serve as a handle for further functionalization or as a site for bioisosteric replacement to optimize the compound's biological activity.

Recent studies have highlighted the potential of compounds with similar structural features in various therapeutic areas. For instance, benzotriazole derivatives have shown promise as inhibitors of carbonic anhydrase, an enzyme involved in acid-base balance and various physiological processes. Additionally, piperidine-based compounds have been investigated for their antiviral and anticancer properties. The combination of these structural elements in tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate suggests that it may possess multifaceted biological activities.

In the context of drug discovery and development, the synthesis and characterization of this compound are crucial steps. The tert-butyl ester group can be introduced via standard esterification reactions, while the piperidine ring can be synthesized through various cyclization methods. The brominated benzotriazole moiety can be attached through nucleophilic substitution or coupling reactions. These synthetic strategies allow for the precise control of the compound's structure and properties.

The physical and chemical properties of tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses provide detailed insights into the compound's conformational flexibility and molecular interactions, which are essential for understanding its behavior in biological systems.

In vitro studies have demonstrated that compounds with similar structures exhibit potent activity against various targets. For example, benzotriazole derivatives have been shown to inhibit carbonic anhydrase isoenzymes with high selectivity and potency. Similarly, piperidine-based compounds have exhibited antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings suggest that tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate may possess similar biological activities.

To further explore the therapeutic potential of this compound, preclinical studies are currently underway to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies will provide valuable data on the compound's safety and efficacy in animal models, paving the way for potential clinical trials.

In conclusion, tert-butyl 4-[(4-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS No. 2287344-76-5) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research efforts aim to fully characterize this compound and assess its suitability for various therapeutic applications.